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Compound of Interest

Compound Name: Peimisine

Cat. No.: B163368 Get Quote

Peimisine: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Peimisine, a naturally occurring steroidal alkaloid, has garnered significant attention within the

scientific community for its diverse pharmacological activities. This technical guide provides a

comprehensive overview of Peimisine, focusing on its chemical identity, and known biological

effects. Detailed experimental methodologies and quantitative data are presented to support

further research and development efforts. This document is intended to serve as a core

resource for professionals engaged in natural product chemistry, pharmacology, and drug

discovery.

Chemical Identifiers
Peimisine is a well-characterized chemical entity with established identifiers crucial for

accurate documentation and research. The primary CAS number for Peimisine is 19773-24-

1[1][2]. A hydrochloride salt of Peimisine is also available and is identified by the CAS number

900498-44-4[3].
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Identifier Value Source

CAS Number 19773-24-1 [1][2]

PubChem CID 161294 [1]

InChI Key
KYELXPJVGNZIGC-

GKFGJCLESA-N
[1][2][4]

Canonical SMILES
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INVALID-LINK--

CC[C@H]4[C@@H]5CC(=O)

[C@H]6C--INVALID-LINK--

C)O)C">C@HNC1

[1]

Molecular Formula C27H41NO3 [1][2][4]

Molecular Weight 427.62 g/mol [2][4]

CAS Number (Hydrochloride) 900498-44-4 [3]

Biological Activities and Mechanisms of Action
Peimisine exhibits a range of biological activities, with notable anti-inflammatory, antioxidant,

and antiasthmatic effects.

Anti-inflammatory and Antioxidant Activity
Peimisine has demonstrated significant anti-inflammatory and antioxidant properties. A key

mechanism of action involves the modulation of the Keap1-Nrf2 signaling pathway, a critical

regulator of cellular defense against oxidative stress. Peimisine has been shown to be

involved in the KEAP1/NRF2 and JNK/MAPK signaling pathways, which play crucial roles in

the cellular response to oxidative stress.

Antiasthmatic Effects
The antiasthmatic properties of Peimisine are attributed to its effects on tracheal smooth

muscle.

Experimental Protocols
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Detailed experimental protocols are essential for the replication and advancement of research.

The following sections outline general methodologies that can be adapted for studying the

biological activities of Peimisine.

Anti-inflammatory Assays in RAW 264.7 Macrophages
A common in vitro model to assess anti-inflammatory activity utilizes the RAW 264.7

macrophage cell line.

Cell Culture and Treatment: RAW 264.7 cells are cultured in a suitable medium. To induce an

inflammatory response, cells are stimulated with lipopolysaccharide (LPS). Test groups are

treated with varying concentrations of Peimisine prior to or concurrently with LPS

stimulation.

Nitric Oxide (NO) Production Assay: The production of nitric oxide, a key inflammatory

mediator, is quantified in the cell culture supernatant using the Griess reagent.

Cytokine Analysis: The levels of pro-inflammatory cytokines, such as Interleukin-1β (IL-1β)

and Tumor Necrosis Factor-α (TNF-α), in the cell culture supernatant are measured using

Enzyme-Linked Immunosorbent Assay (ELISA) kits.

Cell Viability Assay: To ensure that the observed effects are not due to cytotoxicity, cell

viability is assessed using assays such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-

diphenyltetrazolium bromide) or CCK-8 (Cell Counting Kit-8) assay.

Antioxidant Activity Assays
The antioxidant potential of Peimisine can be evaluated using various in vitro chemical assays.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay: This assay measures the

ability of a compound to donate a hydrogen atom or an electron to the stable DPPH radical,

resulting in a color change that is measured spectrophotometrically.

Phosphomolybdenum Assay: This method assesses the total antioxidant capacity of a

compound by measuring the reduction of Mo(VI) to Mo(V) by the antioxidant compound,

which forms a green phosphate/Mo(V) complex with a maximum absorption at 695 nm.
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Tracheal Smooth Muscle Contraction Assay
The effects of Peimisine on airway smooth muscle can be investigated using an ex vivo organ

bath setup.

Tissue Preparation: Tracheal rings are isolated from an appropriate animal model (e.g., rat or

guinea pig) and mounted in an organ bath containing a physiological salt solution,

maintained at 37°C and aerated with carbogen (95% O2, 5% CO2).

Contraction and Relaxation Studies: The tracheal rings are pre-contracted with a contractile

agent such as carbachol or histamine. Once a stable contraction is achieved, cumulative

concentrations of Peimisine are added to the organ bath to assess its relaxant effects.

Changes in muscle tension are recorded using an isometric force transducer.

Signaling Pathway Analysis
The following diagram illustrates a generalized workflow for investigating the effect of

Peimisine on a signaling pathway, such as the Keap1-Nrf2 pathway.
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Caption: A generalized workflow for studying the effect of Peimisine on cellular signaling

pathways.
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The following diagram illustrates the proposed mechanism of action for Peimisine in mitigating

oxidative stress through the Keap1-Nrf2 and JNK/MAPK signaling pathways.

Peimisine Intervention

Signaling Pathways

Cellular Response

Oxidative Stress

Keap1-Nrf2 Pathway

activates

JNK/MAPK Pathway

activates

Peimisine

modulates inhibits

Increased Antioxidant
Enzyme Expression

leads to

Reduced Inflammation

inhibition leads to

Cell Protection

Click to download full resolution via product page

Caption: Proposed mechanism of Peimisine's antioxidant and anti-inflammatory action.

Conclusion
Peimisine is a promising natural compound with multifaceted biological activities that warrant

further investigation. This technical guide provides a foundational understanding of its chemical

properties and pharmacological effects, supported by established experimental frameworks. It

is anticipated that this information will facilitate and inspire continued research into the

therapeutic potential of Peimisine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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